Cas no 1368922-40-0 (2-Oxazolemethanamine, N,5-dimethyl-)

• Product Name: 2-Oxazolemethanamine, N,5-dimethyl-
• CAS No: 1368922-40-0
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5282307
• PubChem ID: 65178718
• Update Time: 2025-06-13

2-Oxazolemethanamine, N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanamine, N,5-dimethyl-
• n-Methyl-1-(5-methyloxazol-2-yl)methanamine

• Inchi： 1S/C6H10N2O/c1-5-3-8-6(9-5)4-7-2/h3,7H,4H2,1-2H3
• InChI Key： NTNCREBEKKBMKA-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1CNC

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 2-Oxazolemethanamine, N,5-dimethyl-

Introduction to 2-Oxazolemethanamine, N,5-dimethyl- (CAS No. 1368922-40-0)

2-Oxazolemethanamine, N,5-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 1368922-40-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound's molecular structure consists of an oxazole ring substituted with methyl and amino groups at the 5- and N-positions, respectively, which contributes to its distinct chemical properties and reactivity.

The oxazole core is a prominent scaffold in natural products and pharmaceuticals, known for its stability and biological activity. In particular, N,5-dimethyl-2-oxazolemethanamine exhibits intriguing pharmacophoric features that make it a valuable intermediate in the synthesis of more complex molecules. Its ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the construction of diverse pharmacological entities. These attributes have positioned this compound as a subject of interest in academic research and industrial applications.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 2-Oxazolemethanamine, N,5-dimethyl- and biological targets. Studies suggest that the compound's structural motifs may interact with enzymes and receptors involved in metabolic pathways relevant to neurological disorders, inflammation, and cancer. The dimethyl substitution at the 5-position of the oxazole ring appears to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. This has prompted investigations into its potential as a lead compound for developing novel therapeutic agents.

In the realm of drug discovery, the synthesis of analogs derived from N,5-dimethyl-2-oxazolemethanamine has been explored to optimize pharmacokinetic profiles and minimize off-target effects. Researchers have employed combinatorial chemistry and high-throughput screening techniques to identify derivatives with enhanced efficacy. For instance, modifications at the amino group have been investigated to improve solubility and metabolic stability. These efforts align with the broader goal of developing next-generation drugs that address unmet medical needs while adhering to stringent safety standards.

The versatility of CAS No. 1368922-40-0 extends beyond pharmaceutical applications. Its role as a building block in organic synthesis has been recognized in the development of agrochemicals and specialty chemicals. The oxazole moiety is particularly valued for its resistance to degradation under environmental stressors, making it a promising component in formulations designed for crop protection. Additionally, the compound's reactivity allows for further functionalization, enabling chemists to design molecules with tailored properties for industrial uses.

From a regulatory perspective, 2-Oxazolemethanamine, N,5-dimethyl- is subject to standard guidelines governing chemical substances used in research and commerce. Ensuring compliance with safety protocols and documentation requirements is essential for its handling and distribution. Manufacturers and distributors adhere to these regulations to mitigate risks associated with chemical exposure while fostering responsible innovation.

The future prospects of CAS No. 1368922-40-0 are shaped by ongoing research endeavors aimed at unlocking its full potential. Collaborative initiatives between academia and industry are driving innovation in synthetic methodologies and application domains. As new technologies emerge, such as artificial intelligence-driven drug design platforms, the compound's relevance is expected to grow further. Its unique structural features continue to inspire investigations into novel molecular architectures with therapeutic promise.

In summary, 2-Oxazolemethanamine, N,5-dimethyl- (CAS No. 1368922-40-0) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications underscore its importance as a versatile intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. As scientific knowledge advances，this compound will likely remain at the forefront of molecular innovation，contributing to breakthroughs that enhance human health and industrial progress.